Cas no 1379358-54-9 (4-(butan-2-yloxymethyl)-3-fluorobenzenethiol)

4-(Butan-2-yloxymethyl)-3-fluorobenzenethiol is a fluorinated benzenethiol derivative featuring a butyloxymethyl substituent at the para position and a fluorine atom at the meta position relative to the thiol group. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive thiol functionality, which allows for selective conjugation or further functionalization. The fluorine atom enhances electronic properties, potentially influencing binding affinity or metabolic stability in drug design. The butyloxymethyl group contributes to improved solubility in organic solvents, facilitating handling in synthetic applications. Care should be taken due to the thiol's sensitivity to oxidation; storage under inert conditions is recommended.

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol structure

1379358-54-9 structure

Product Name:4-(butan-2-yloxymethyl)-3-fluorobenzenethiol

CAS No:1379358-54-9

MF:C₁₁H₁₅FOS

MW:214.299605607986

MDL:MFCD19443101

CID:5218402

Update Time:2026-03-06

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-(butan-2-yloxymethyl)-3-fluorobenzenethiol
- MDL： MFCD19443101
- Inchi： 1S/C11H15FOS/c1-3-8(2)13-7-9-4-5-10(14)6-11(9)12/h4-6,8,14H,3,7H2,1-2H3
- InChI Key： WGBYQXVREOXPHV-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(COC(CC)C)C(F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4

4-(butan-2-yloxymethyl)-3-fluorobenzenethiol Pricemore >>

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abcr	AB435035-1 g	4-[(sec-Butyloxy)methyl]-3-fluorothiophenol; .	1379358-54-9	1g	€594.40	2023-06-16
abcr	AB435035-5 g	4-[(sec-Butyloxy)methyl]-3-fluorothiophenol; .	1379358-54-9	5g	€1373.40	2023-06-16
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